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Compound of Interest

Compound Name: SARS-CoV-2 3CLpro-IN-17

Cat. No.: B12387773

Essential guidance for the safe management and disposal of the novel coronavirus protease
inhibitor, SARS-CoV-2 3CLpro-IN-17, is critical for maintaining laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for SARS-CoV-2 3CLpro-
IN-17 is not publicly available, this document outlines recommended disposal procedures
based on the safety data for the closely related SARS-CoV-2 3CLpro/3C-like protease Protein
and standard laboratory best practices. Researchers, scientists, and drug development
professionals should always consult and adhere to their institution's specific safety protocols
and local regulations for chemical and biological waste disposal.

The available Safety Data Sheet for SARS-CoV-2 3CLpro/3C-like protease Protein indicates
that the protein itself is not classified as a hazardous substance. However, as a precautionary
measure, all materials contaminated with SARS-CoV-2 3CLpro-IN-17 should be handled with
care to minimize exposure and environmental release.

Summary of Key Safety Information
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Parameter Recommendation Source

Not a hazardous substance or MedChemExpress SDS for
mixture. HY-P78275[1]

Hazard Classification

Safety goggles with side-
Personal Protective Equipment  shields, protective gloves, MedChemExpress SDS for
(PPE) impervious clothing, and a HY-P78275[1]

suitable respirator.

Strong acids/alkalis, strong MedChemExpress SDS for

Incompatible Materials o ]
oxidizing/reducing agents. HY-P78275[1]

Absorb solutions with liquid-
binding material (e.g.,

diatomite), decontaminate
MedChemExpress SDS for

Accidental Release Measures surfaces with alcohol, and
HY-P78275[1]

dispose of contaminated
material according to

regulations.

Keep the product away from
MedChemExpress SDS for

Environmental Precautions drains, water courses, or the
HY-P78275[1]

soil.

Step-by-Step Disposal Protocol for SARS-CoV-2
3CLpro-IN-17

The following protocol provides a general workflow for the disposal of small quantities of
SARS-CoV-2 3CLpro-IN-17 typically used in a research laboratory setting.

o Decontamination of Solutions:

o For liquid waste containing SARS-CoV-2 3CLpro-IN-17, inactivation is the primary step.
While specific inactivation data for this inhibitor is unavailable, a common method for
protein-containing solutions is treatment with a 10% bleach solution (final concentration)

for a minimum of 30 minutes.
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o Alternatively, autoclaving at 121°C for at least 30 minutes can be used for thermal
decontamination.

o For organic solvent-based solutions, incineration through a certified hazardous waste
disposal service is the preferred method. Do not mix with bleach.

o Disposal of Solid Waste:

o All solid waste, including contaminated personal protective equipment (gloves, lab coats),
pipette tips, and culture plates, should be collected in a designated biohazard bag.

o This bag should be securely sealed and then autoclaved.

o Following autoclaving, the waste can typically be disposed of as regular laboratory waste,
in accordance with institutional guidelines.

» Decontamination of Surfaces and Equipment:

o All surfaces and non-disposable equipment that have come into contact with the inhibitor
should be thoroughly decontaminated.

o Wipe surfaces with a 70% ethanol solution or a 10% bleach solution, followed by a water
rinse if bleach was used to prevent corrosion.

» Final Disposal:

o All decontaminated liquid and solid waste should be disposed of in accordance with local,
state, and federal regulations for chemical and biological waste. Consult your institution's
Environmental Health and Safety (EHS) department for specific requirements.

Disposal Workflow Diagram
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Caption: Disposal workflow for SARS-CoV-2 3CLpro-IN-17.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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